Cas no 1797886-20-4 (3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine)

• Product Name: 3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine
• CAS No: 1797886-20-4
• MF: C₁₁H₁₇NO₄S₃
• MW: 323.451979398727
• CID: 5373735
• Update Time: 2025-07-20

3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropylsulfonyl)-1-thiophen-2-ylsulfonylazetidine
• 3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine

• Inchi： 1S/C11H17NO4S3/c1-9(2)8-18(13,14)10-6-12(7-10)19(15,16)11-4-3-5-17-11/h3-5,9-10H,6-8H2,1-2H3
• InChI Key： VVNXWIWOHZPODL-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CC(S(CC(C)C)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine

Comprehensive Overview of 3-(2-Methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine (CAS No. 1797886-20-4)

3-(2-Methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine (CAS No. 1797886-20-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This sulfonyl-containing azetidine derivative is characterized by its unique molecular structure, which combines a thiophene sulfonyl group with a 2-methylpropanesulfonyl moiety. Such structural features make it a promising candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's azetidine ring is a four-membered nitrogen heterocycle, which is increasingly recognized for its role in enhancing the metabolic stability and bioavailability of drug molecules. Researchers are particularly interested in how the sulfonyl groups in this compound influence its binding affinity to biological targets. Recent studies suggest that 3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine may have applications in treating inflammatory diseases, owing to its potential interaction with key signaling pathways.

In the context of green chemistry and sustainable synthesis, this compound has also been explored for its compatibility with eco-friendly reaction conditions. The thiophene sulfonyl moiety, in particular, is known for its versatility in cross-coupling reactions, making it valuable for constructing complex molecular architectures. As the demand for highly functionalized heterocycles grows, CAS No. 1797886-20-4 stands out as a building block for innovative chemical designs.

From a computational chemistry perspective, 3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine has been the subject of molecular docking and dynamics simulations. These studies aim to predict its interactions with proteins and other biomolecules, which is critical for rational drug design. The compound's electrophilic sulfonyl groups are hypothesized to form stable hydrogen bonds, enhancing its specificity for target enzymes.

Another area of interest is the compound's potential role in material science. Its sulfonamide linkages and rigid azetidine core could contribute to the development of advanced polymers with tailored mechanical and thermal properties. Researchers are investigating its incorporation into high-performance coatings and electronic materials, where its stability and functional groups may offer distinct advantages.

Given the rising focus on personalized medicine, 3-(2-methylpropanesulfonyl)-1-(thiophene-2-sulfonyl)azetidine is also being studied for its potential in targeted therapies. Its modular structure allows for facile derivatization, enabling the creation of analogs with optimized pharmacokinetic profiles. This aligns with the broader trend toward small-molecule therapeutics that address unmet medical needs.

In summary, CAS No. 1797886-20-4 represents a versatile and scientifically intriguing compound with applications spanning drug discovery, materials engineering, and computational modeling. Its unique combination of sulfonyl and azetidine functionalities positions it as a valuable tool for researchers exploring next-generation chemical solutions.